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Compound of Interest

Compound Name: 1-Chloro-3-methylbutane

Cat. No.: B093926

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
1-Chloro-3-methylbutane (CAS No. 107-84-6), also known as isoamyl chloride. This guide is
intended for laboratory personnel and professionals in the drug development field to ensure the
safe use and management of this chemical.

Chemical and Physical Properties

1-Chloro-3-methylbutane is a colorless to almost colorless, clear liquid.[1] It is a flammable
and volatile compound with a molecular formula of C5H11CIl and a molecular weight of 106.59
g/mol .[1][2] Understanding its physical and chemical properties is crucial for safe handling and
storage.
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Property Value Source(s)
Molecular Formula C5H11Cl [1112]
Molecular Weight 106.59 g/mol [1][2]
Appearance CoIorIfess. to almost colorless o
clear liquid

Odor No information available [3]
Boiling Point 99-100 °C [1]
Melting Point -104 °C [1]
Flash Point 16 °C (60.8 °F) [1]
Density 0.88 g/cm?3 [1]
Solubility Slightly soluble in water; (1]

soluble in alcohol and ether.

Vapor Pressure

46.2 mmHg at 25°C

[5]

Refractive Index

1.4090

[1]

Autoignition Temperature

No information available

[6]

Explosion Limits

Lower: 1.5%, Upper: 7.4%

[7]

Hazard Identification and GHS Classification

1-Chloro-3-methylbutane is classified as a hazardous chemical.[8] It is crucial to understand

its potential hazards to implement appropriate safety measures.

GHS Classification:[2]

o Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)

» Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)

e Serious Eye Damage/Eye Irritation: Category 2 (H319: Causes serious eye irritation)
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o Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation
(H335: May cause respiratory irritation)

Signal Word: Danger[1][8]
Hazard Pictograms:
e Flame (GHS02)[1]

e Exclamation Mark (GHSO07)[1]

Experimental Protocols for Safety Data
Determination

The safety data presented in this guide are determined using standardized experimental
protocols. Below are summaries of the methodologies for key safety parameters.

Flash Point Determination (ASTM D93)

The flash point of 1-Chloro-3-methylbutane is a critical parameter for assessing its
flammability. The standard test method for its determination is the Pensky-Martens Closed Cup
method, as described in ASTM D93.[9][10]

Methodology:
o Apparatus: A manual or automated Pensky-Martens closed-cup tester is used.[9]
e Procedure (Procedure A for distillate fuels):

o A sample of the chemical is placed in the test cup of the apparatus.[10]

o The sample is heated at a controlled rate while being continuously stirred to ensure
temperature uniformity.[9]

o At specified temperature intervals, an ignition source (a small flame) is introduced into the
vapor space above the liquid.[10]
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o The flash point is the lowest temperature at which the vapors of the substance ignite to
produce a flash.[2]

o The observed flash point is then corrected to a standard barometric pressure.[2]

Skin Irritation Testing (OECD Test Guideline 439)

The potential of a chemical to cause skin irritation is assessed using in vitro methods, such as
the Reconstructed Human Epidermis (RHE) test method described in OECD Test Guideline
439.[11]

Methodology:

o Test System: The test utilizes a three-dimensional reconstructed human epidermis model,
which mimics the biochemical and physiological properties of the upper layers of human
skin.[11]

e Procedure:

[e]

A small amount of 1-Chloro-3-methylbutane is applied topically to the surface of the RHE
tissue.[12]

o The tissue is exposed to the chemical for a defined period (e.g., 60 minutes).[12]

o After exposure, the chemical is washed off, and the tissue is incubated for a post-exposure
period (e.g., 42 hours).[12][13]

o Cell viability is then assessed using a colorimetric assay, such as the MTT assay.[13]

o Areduction in cell viability below a certain threshold (e.g., 50%) indicates that the chemical
is an irritant.[11]

Eye Irritation Testing (OECD Test Guideline 492)

The potential for a chemical to cause serious eye damage or irritation is evaluated using in vitro
methods like the Reconstructed Human Cornea-like Epithelium (RhCE) test method, as
outlined in OECD Test Guideline 492.[14]
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Methodology:

o Test System: The assay uses a three-dimensional RhCE model that structurally and
functionally resembles the human corneal epithelium.[14]

e Procedure:

[¢]

The liquid chemical is applied directly to the surface of the RhCE tissue.[15]

[¢]

The exposure duration is typically 30 minutes for liquids.[15]

[e]

Following exposure, the tissue is rinsed, and cell viability is determined using the MTT
assay.[15]

[e]

A chemical is classified as an eye irritant if the tissue viability falls below a specified cutoff
(e.g., 60%).[15]

Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with 1-
Chloro-3-methylbutane.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[16][17]

» Keep away from heat, sparks, open flames, and other ignition sources.[3] No smoking.[18]
» Use only non-sparking tools and explosion-proof equipment.[3][17]

e Ground and bond containers and receiving equipment to prevent static electricity discharge.
[17][18]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[1]

¢ Avoid contact with skin and eyes.[19]
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» Avoid inhalation of vapor or mist.[19]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][11][18]
o Keep away from heat and sources of ignition.[18]
» Store in a flammable liquid storage cabinet.[10]

e Do not store in domestic refrigerators or freezers; use only spark-proof refrigerators
designed for flammable materials.[10][12]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
[17][20]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling 1-Chloro-3-methylbutane.
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Personal Protective Equipment (PPE)

Respiratory Protection
(Use in a fume hood. If ventilation is inadequate,
use a NIOSH-approved respirator with organic vapor cartridges.)

A

Body Protection
(Lab coat, flame-retardant if necessary)

Y

Handling 1-Chloro-3-methylbutane

Y

Hand Protection
(Chemically resistant gloves, e.g., Nitrile rubber)

Eye Protection
(Safety glasses with side shields or goggles)

Y

Click to download full resolution via product page

Caption: Recommended PPE for handling 1-Chloro-3-methylbutane.

First Aid Measures

In case of exposure, immediate action is necessary.
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Exposure Route

First Aid Measures

Source(s)

Eye Contact

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.

Get medical attention.

[3](8]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Remove
contaminated clothing and
shoes. Get medical attention if

symptoms occur.

[3](8]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. Get medical

attention if symptoms occur.

[31121]

Ingestion

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water
afterwards. Never give
anything by mouth to an
unconscious person. Get
medical attention if symptoms

occur.

[31(21]

Firefighting Measures

1-Chloro-3-methylbutane is a highly flammable liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[21] Water mist may be used to cool closed containers.[8][17]

¢ Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[8][17] Containers may explode when heated.[8][17]

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen chloride gas.[6][8]

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.[8]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.
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1-Chloro-3-methylbutane Spill Response

Evacuate immediate area

Y

Ensure adequate ventilation

Y

Remove all sources of ignition

Y

Wear appropriate PPE

A

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Y

Collect absorbed material using
non-sparking tools

Y

Place in a suitable, closed container
for disposal

Y

Clean the spill area

Y

Dispose of waste according to
local, state, and federal regulations

Spill Cleaned Up

Click to download full resolution via product page

Caption: Workflow for responding to a 1-Chloro-3-methylbutane spill.
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Toxicological Information

The toxicological properties of 1-Chloro-3-methylbutane have not been fully investigated.[8]
However, it is known to cause skin, eye, and respiratory irritation.[1][2]

¢ Acute Toxicity: No data available.

o Skin Corrosion/Irritation: Causes skin irritation.[2][8]

e Serious Eye Damage/Irritation: Causes serious eye irritation.[2][8]

o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

o Carcinogenicity: No data available.

» Reproductive Toxicity: No data available.

» Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[2][8]
¢ Specific Target Organ Toxicity - Repeated Exposure: No data available.

o Aspiration Hazard: No data available.

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[8] Disposal must be in accordance with local, regional, and national
hazardous waste regulations.[8] Do not empty into drains.[8]

Disclaimer

This document is intended as a guide for the safe handling of 1-Chloro-3-methylbutane and is
not exhaustive. It is the responsibility of the user to conduct a thorough risk assessment before
using this chemical and to ensure that all safety procedures are in place and followed. Always
refer to the most current Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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